Cas no 2138277-90-2 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide)

• Product Name: N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide
• CAS No: 2138277-90-2
• MF: C₆H₁₁N₅O₂S
• MW: 217.248838663101
• CID: 6512368
• PubChem ID: 165949100
• Update Time: 2025-06-08

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide
• 2138277-90-2
• N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]aminosulfonamide
• EN300-1131087

• Inchi： 1S/C6H11N5O2S/c7-14(12,13)10-6-1-2-9-11(6)5-3-8-4-5/h1-2,5,8,10H,3-4H2,(H2,7,12,13)
• InChI Key： RIBKTRZPFQIWIR-UHFFFAOYSA-N
• SMILES： S(N)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 217.06334578g/mol
• Monoisotopic Mass: 217.06334578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 110Ų

Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide

Comprehensive Overview of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide (CAS No. 2138277-90-2): Structure, Applications, and Research Insights

The compound N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide (CAS No. 2138277-90-2) is a specialized sulfonamide derivative featuring a unique heterocyclic framework. Its molecular structure combines an azetidine ring with a pyrazole core, linked via an aminosulfonamide moiety. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both azetidine and pyrazole rings suggests potential bioactivity, as these motifs are frequently employed in drug discovery for their ability to modulate biological targets.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide scaffold, as it aligns with current trends in fragment-based drug design (FBDD). FBDD focuses on small, high-quality molecular fragments like azetidines and pyrazoles, which can be optimized into lead compounds. This approach is frequently discussed in AI-driven drug discovery platforms, where users often search for "innovative sulfonamide derivatives" or "heterocyclic compounds in drug development."

The synthesis of CAS No. 2138277-90-2 typically involves multi-step organic reactions, including cyclization and sulfonamide coupling. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for confirming its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for such compounds—a topic frequently queried in academic and industrial forums. Questions like "How to optimize sulfonamide synthesis?" or "Eco-friendly methods for heterocycle formation" reflect this trend.

Beyond pharmaceuticals, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide has potential applications in material science. Its rigid, polar structure could contribute to the development of advanced polymers or coatings. This interdisciplinary relevance is a key reason why the compound appears in patent literature and scientific databases, often tagged with keywords like "functionalized azetidines" or "pyrazole-sulfonamide hybrids."

In summary, CAS No. 2138277-90-2 represents a compelling case study in modern chemical research. Its dual azetidine-pyrazole architecture and sulfonamide functionality offer broad utility, aligning with industry demands for innovative, target-specific molecules. As AI and high-throughput screening technologies advance, compounds like this will likely play a pivotal role in addressing unmet therapeutic and industrial needs.